Cas no 1286263-60-2 ([1-(Pyridin-4-ylmethyl)piperidin-4-yl]methanamine trihydrochloride)

• Product Name: [1-(Pyridin-4-ylmethyl)piperidin-4-yl]methanamine trihydrochloride
• CAS No: 1286263-60-2
• MF: C₁₂H₂₂Cl₃N₃
• MW: 314.682179927826
• CID: 4787461
• Update Time: 2025-06-08

[1-(Pyridin-4-ylmethyl)piperidin-4-yl]methanamine trihydrochloride Chemical and Physical Properties

Names and Identifiers

• [1-(Pyridin-4-ylmethyl)piperidin-4-yl]methanamine trihydrochloride
• (1-(Pyridin-4-ylmethyl)piperidin-4-yl)methanamine trihydrochloride

• Inchi： 1S/C12H19N3.3ClH/c13-9-11-3-7-15(8-4-11)10-12-1-5-14-6-2-12;;;/h1-2,5-6,11H,3-4,7-10,13H2;3*1H
• InChI Key： SXURQXNXHHFLFB-UHFFFAOYSA-N
• SMILES： Cl.Cl.Cl.N1(CC2C=CN=CC=2)CCC(CN)CC1

Computed Properties

• Exact Mass: 313.088
• Monoisotopic Mass: 313.088
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.2

Additional information on [1-(Pyridin-4-ylmethyl)piperidin-4-yl]methanamine trihydrochloride

Comprehensive Overview of [1-(Pyridin-4-ylmethyl)piperidin-4-yl]methanamine trihydrochloride (CAS No. 1286263-60-2)

[1-(Pyridin-4-ylmethyl)piperidin-4-yl]methanamine trihydrochloride (CAS No. 1286263-60-2) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This piperidine derivative is characterized by its unique molecular structure, which includes a pyridinylmethyl group attached to a piperidine core, further functionalized with a methanamine moiety. The compound is typically available as a trihydrochloride salt, enhancing its solubility and stability for experimental applications.

Researchers have shown growing interest in [1-(Pyridin-4-ylmethyl)piperidin-4-yl]methanamine trihydrochloride due to its potential role as a building block in medicinal chemistry. Its structural features make it a candidate for the development of novel small-molecule therapeutics, particularly in targeting central nervous system (CNS) disorders. The compound's ability to interact with specific neurotransmitter receptors has sparked investigations into its applicability for conditions such as neurodegenerative diseases and mood disorders.

In recent years, the demand for high-purity research chemicals like CAS No. 1286263-60-2 has increased, driven by advancements in drug discovery and precision medicine. The compound's molecular weight and physicochemical properties are frequently discussed in scientific forums, as these parameters are critical for in vitro and in vivo studies. Additionally, its synthetic pathway and scalability are topics of interest for chemists working on process optimization.

From a commercial perspective, [1-(Pyridin-4-ylmethyl)piperidin-4-yl]methanamine trihydrochloride is often listed by suppliers specializing in pharmaceutical intermediates and custom synthesis. The compound's storage conditions and handling protocols are carefully documented to ensure its integrity during transportation and laboratory use. Given its relevance to life sciences, it is frequently referenced in patents and academic publications focusing on heterocyclic chemistry.

The rise of artificial intelligence in drug design has further highlighted the importance of compounds like CAS No. 1286263-60-2. Computational models often utilize such molecules to predict bioactivity and binding affinity, making them invaluable in virtual screening campaigns. Furthermore, the compound's metabolic stability and toxicity profile are areas of active research, aligning with the broader industry focus on ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) optimization.

In conclusion, [1-(Pyridin-4-ylmethyl)piperidin-4-yl]methanamine trihydrochloride represents a versatile and scientifically significant compound with wide-ranging applications in biomedical research. Its continued study promises to contribute to breakthroughs in therapeutic development and chemical biology, addressing some of the most pressing challenges in modern healthcare.